Cas no 56358-05-5 (Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI))

Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI) structure
56358-05-5 structure
Product Name:Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI)
CAS No:56358-05-5
MF:C14H26O4S
MW:290.418843746185
CID:386378
PubChem ID:264838
Update Time:2025-04-19

Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5,5'-thiobis-, diethyl ester (9CI)
    • ethyl 5-(5-ethoxy-5-oxopentyl)sulfanylpentanoate
    • 1,9-Diethoxycarbonyl-5-thia-nonan
    • 6-Thia-undecandisaeure-diaethylester
    • 6-thia-undecanedioic acid diethyl ester
    • AC1L6COK
    • AC1Q657H
    • AG-J-56772
    • AR-1I4582
    • Bis-(4-aethoxycarbonyl-butyl)-sulfid
    • CTK1H4934
    • Di-(4-ethoxycarbonyl-butyl)-sulfid
    • diethyl 5,5'-sulfanediyldipentanoate
    • Diethylthiodivalerat
    • NCIOpen2_006520
    • NSC100224
    • NSC-100224
    • 56358-05-5
    • diethyl 5,5'-thiodivalerate
    • DTXSID60295197
    • Inchi: 1S/C14H26O4S/c1-3-17-13(15)9-5-7-11-19-12-8-6-10-14(16)18-4-2/h3-12H2,1-2H3
    • InChI Key: SLXFFDVSMOOSRU-UHFFFAOYSA-N
    • SMILES: S(CCCCC(=O)OCC)CCCCC(=O)OCC

Computed Properties

  • Exact Mass: 290.15528
  • Monoisotopic Mass: 290.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 14
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • Density: 1.035
  • Boiling Point: 357.5°Cat760mmHg
  • Flash Point: 155.8°C
  • Refractive Index: 1.471
  • PSA: 52.6
  • LogP: 3.18640
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